Cas no 648904-84-1 (4-Bromo-2-fluoro-1-(methylsulfonyl)benzene)

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene is a high-purity aromatic sulfone compound featuring bromo and fluoro substituents, making it a versatile intermediate in organic synthesis. Its electron-withdrawing sulfonyl group enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the bromo and fluoro substituents provide selective sites for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocycles or active molecules. Its stability under standard conditions ensures reliable handling and storage. Suitable for use in both academic and industrial settings, it offers precise control in synthetic pathways due to its well-defined reactivity profile.

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene structure

648904-84-1 structure

Product Name:4-Bromo-2-fluoro-1-(methylsulfonyl)benzene

CAS No:648904-84-1

MF:C₇H₆BrFO₂S

MW:253.088743686676

MDL:MFCD11855948

CID:412883

PubChem ID:45933720

Update Time:2025-10-16

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-fluoro-1-(methylsulfonyl)benzene
- 4-BroMo-2-fluorophenyl Methyl sulphone
- Benzene, 4-bromo-2-fluoro-1-(methylsulfonyl)-
- 4-bromo-2-fluoro-1-methylsulfonylbenzene
- PS-7444
- SCHEMBL1581645
- 4-bromo-2-fluoro-1-methanesulfonylbenzene
- AKOS015835517
- ISSNNKYYINPTHS-UHFFFAOYSA-N
- A867798
- 4-Bromo-2-fluorophenyl methyl sulfone
- 4-Bromo-2-fluorophenyl methyl sulphone 98%
- E90626
- 4-bromo-2-fluoro-l -methanesulfonyl-benzene
- CS-0212519
- SY251296
- 4-Bromo-2-fluoro-1-methylsulfonyl-benzene
- 4-Bromo-2-fluoro-1-methanesulfonyl-benzene
- 648904-84-1
- 4-Bromo-2-fluoro-1-(methanesulfonyl)benzene
- MFCD11855948
- DTXSID70672899
- 4-bromo-2-fluoro-1-(methyl sulfonyl)benzene
- 4-Bromo-2-fluoro-1-(methylsulphonyl)benzene
- MDL： MFCD11855948
- Inchi： 1S/C7H6BrFO2S/c1-12(10,11)7-3-2-5(8)4-6(7)9/h2-4H,1H3
- InChI Key： ISSNNKYYINPTHS-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)S(C)(=O)=O

Computed Properties

Exact Mass: 251.92600
Monoisotopic Mass: 251.92559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 42.5Å²

Experimental Properties

PSA: 42.52000
LogP: 3.07250

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088948-5g	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1	95%	5g	$297.92	2023-09-01
TRC	B692688-100mg	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1		100mg	$ 64.00	2023-04-18
TRC	B692688-250mg	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1		250mg	$ 110.00	2023-04-18
TRC	B692688-500mg	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1		500mg	$ 161.00	2023-04-18
TRC	B692688-1g	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1		1g	$ 224.00	2023-04-18
Apollo Scientific	PC6251-1g	4-Bromo-2-fluorophenyl methyl sulphone	648904-84-1	98%	1g	£60.00	2025-02-21
Apollo Scientific	PC6251-5g	4-Bromo-2-fluorophenyl methyl sulphone	648904-84-1	98%	5g	£244.00	2025-02-21
1PlusChem	1P00EEDR-100mg	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1	98%	100mg	$39.00	2024-04-22
1PlusChem	1P00EEDR-250mg	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1	98%	250mg	$56.00	2024-04-22
1PlusChem	1P00EEDR-1g	4-Bromo-2-fluoro-1-(methylsulfonyl)benzene	648904-84-1	98%	1g	$76.00	2025-02-27

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:648904-84-1)4-Bromo-2-fluoro-1-(methylsulfonyl)benzene

Order Number:A867798

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:07

Price ($):242.0

Email:sales@amadischem.com

Product Official Link

4-Bromo-2-fluoro-1-(methylsulfonyl)benzene Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

648904-84-1 (4-Bromo-2-fluoro-1-(methylsulfonyl)benzene) Related Products

Recommended suppliers